2-(n-Butylamino)-4,6-dichlorotriazine

• IUPAC Name: N-butyl-4,6-dichloro-1H-triazin-2-amine
• InChI: InChI=1S/C7H12Cl2N4/c1-2-3-4-10-13-11-6(8)5-7(9)12-13/h5,10-11H,2-4H2,1H3
• InChI Key: BQIJOVOWTICZGF-UHFFFAOYSA-N
• Canonical SMILES: CCCCNN1NC(=CC(=N1)Cl)Cl
• Molecular Formula: C7H12Cl2N4
• Molecular Weight: 223.10 g/mol

Description

2-(n-Butylamino)-4,6-dichlorotriazine (2-BADCT) is an important synthetic intermediate used in the synthesis of a variety of pharmaceuticals and other compounds. It is a versatile compound with a wide range of applications in the chemical industry. It is a colorless solid with a melting point of 67-69°C. 2-BADCT is a useful reagent for the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and other organic compounds.

Scientific Research Applications

2-(n-Butylamino)-4,6-dichlorotriazine has been used in a variety of scientific research applications. It has been used as a reagent for the synthesis of a variety of pharmaceuticals, agrochemicals, and other organic compounds. It has also been used in the synthesis of novel heterocyclic compounds, such as pyrimidines, quinolines, and thiazoles. Additionally, 2-(n-Butylamino)-4,6-dichlorotriazine has been used in the synthesis of a variety of organometallic compounds, such as palladium and copper complexes.

Mechanism of Action

2-(n-Butylamino)-4,6-dichlorotriazine is a versatile reagent with a wide range of applications in the chemical industry. It is used as a reagent for the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and other organic compounds. The mechanism of action of 2-(n-Butylamino)-4,6-dichlorotriazine is not well understood. However, it is believed that the reaction of 4,6-dichloro-1,3,5-triazine and n-butylamine in the presence of a catalyst yields a white solid product that is 2-(n-Butylamino)-4,6-dichlorotriazine.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(n-Butylamino)-4,6-dichlorotriazine are not well understood. However, it is believed that the compound has no known toxicity or adverse effects on humans or animals. Additionally, it is believed that the compound has no known mutagenic or carcinogenic properties.

Advantages and Limitations for Lab Experiments

2-(n-Butylamino)-4,6-dichlorotriazine is a versatile reagent with a wide range of applications in the chemical industry. It has a number of advantages for use in laboratory experiments, including its low cost, ease of synthesis, and its stability in aqueous solutions. However, the compound has some limitations, such as its low solubility in organic solvents and its susceptibility to hydrolysis.

Future Directions

The future of 2-(n-Butylamino)-4,6-dichlorotriazine is promising, as the compound has a wide range of applications in the chemical industry. Possible future directions for the compound include its use in the synthesis of novel heterocyclic compounds, such as pyrimidines, quinolines, and thiazoles. Additionally, 2-(n-Butylamino)-4,6-dichlorotriazine could be used in the synthesis of a variety of organometallic compounds, such as palladium and copper complexes. Furthermore, further research could be conducted to better understand the biochemical and physiological effects of 2-(n-Butylamino)-4,6-dichlorotriazine. Finally, further research could be conducted to improve the synthesis of 2-(n-Butylamino)-4,6-dichlorotriazine and to develop new methods for its use.

Synthesis Methods

2-(n-Butylamino)-4,6-dichlorotriazine can be synthesized by the reaction of 4,6-dichloro-1,3,5-triazine and n-butylamine in the presence of a catalyst. The reaction is carried out in an aqueous medium at a temperature of 80-90°C. The reaction is typically carried out in the presence of a base, such as potassium hydroxide. The reaction yields a white solid product that can be isolated by filtration and dried.